56-01-9

1,6-Bis(methylsulfonylsulfanyl)hexane

In Stock

• CAS RN:
• 56-01-9

• Formula:
• C8H18O4S4

• InChI:
• InChI=1S/C8H18O4S4/c1-15(9,10)13-7-5-3-4-6-8-14-16(2,11)12/h3-8H2,1-2H3

• InChIKey:
• JIOMRMVPHYQHQG-UHFFFAOYSA-N

• 1,6-Bis(methylsulfonylsulfanyl)hexane, also known as 1,6-Bis(methylsulfonylsulfanyl)hexane, is a useful research compound. Its molecular formula is C8H18O4S4 and its molecular weight is 306.5 g/mol. The purity is usually 95%.

2-(4-Fluorophenyl)propan-1-amine

In Stock

• CAS RN:
• 456-01-9

• Formula:
• C9H12FN

• InChI:
• InChI=1S/C9H12FN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7H,6,11H2,1H3

• InChIKey:
• YRBRJLWZJHRXBG-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)propan-1-amine is a useful research compound. Its molecular formula is C9H12FN and its molecular weight is 153.2 g/mol. The purity is usually 95%.

1-(Benzylideneamino)propan-2-ol

• CAS RN:
• 5456-01-9

• Formula:
• C10H13NO

• InChI:
• InChI=1S/C10H13NO/c1-9(12)7-11-8-10-5-3-2-4-6-10/h2-6,8-9,12H,7H2,1H3

• InChIKey:
• BTMWXMBVBRUMPM-UHFFFAOYSA-N

• 1-(Benzylideneamino)propan-2-ol is a useful research compound. Its molecular formula is C10H13NO and its molecular weight is 163.22 g/mol. The purity is usually 95%.

2-Azido-1-phenylethanol

In Stock

• CAS RN:
• 18756-01-9

• Formula:
• C8H9N3O

• InChI:
• InChI=1S/C8H9N3O/c9-11-10-6-8(12)7-4-2-1-3-5-7/h1-5,8,12H,6H2

• InChIKey:
• MALKRPRQNKEVSK-UHFFFAOYSA-N

• 2-Azido-1-phenylethanol is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18. The purity is usually 95%.

Schembl20835098

In Stock

• CAS RN:
• 18956-01-9

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c1-7(9)5-8-3-2-4-10-6-8/h8H,2-6H2,1H3

• InChIKey:
• UIWCYXGMCFTTTC-UHFFFAOYSA-N

• Schembl20835098 is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.198. The purity is usually 95%.

1H-Inden-1-one, 2-[[4-(diethylamino)-2-methylphenyl]methylene]-2,3-dihydro-

• CAS RN:
• 71156-01-9

• Formula:
• C21H23NO

• InChI:
• InChI=1S/C21H23NO/c1-4-22(5-2)19-11-10-16(15(3)12-19)13-18-14-17-8-6-7-9-20(17)21(18)23/h6-13H,4-5,14H2,1-3H3

• InChIKey:
• QULWGLFNOGWMJE-UHFFFAOYSA-N

• 1H-Inden-1-one, 2-[[4-(diethylamino)-2-methylphenyl]methylene]-2,3-dihydro- is a useful research compound. Its molecular formula is C21H23NO and its molecular weight is 305.4 g/mol. The purity is usually 95%.

Sativenediol

• CAS RN:
• 55556-01-9

• Formula:
• C15H24O2

• InChI:
• InChI=1S/C15H24O2/c1-7(2)9-5-6-15(4)8(3)10-11(9)12(15)14(17)13(10)16/h7,9-14,16-17H,3,5-6H2,1-2,4H3/t9-,10-,11-,12-,13-,14+,15+/m1/s1

• InChIKey:
• WESKDXUXCFNPHE-ZFPHAMITSA-N

• Sativenediol, also known as Sativenediol, is a useful research compound. Its molecular formula is C15H24O2 and its molecular weight is 236.35 g/mol. The purity is usually 95%.

3-Azetidinol, 1-cyclohexyl-

In Stock

• CAS RN:
• 13156-01-9

• Formula:
• C9H17NO

• InChI:
• InChI=1S/C9H17NO/c11-9-6-10(7-9)8-4-2-1-3-5-8/h8-9,11H,1-7H2

• InChIKey:
• GPNSPIGRLLHVCN-UHFFFAOYSA-N

• 3-Azetidinol, 1-cyclohexyl- is a useful research compound. Its molecular formula is C9H17NO and its molecular weight is 155.24 g/mol. The purity is usually 95%.

1-(2-{2-[Bis(2-chloroethyl)amino]ethoxy}-5-nitrophenyl)butan-1-one

• CAS RN:
• 92756-01-9

• Formula:
• C16H22Cl2N2O4

• InChI:
• InChI=1S/C16H22Cl2N2O4/c1-2-3-15(21)14-12-13(20(22)23)4-5-16(14)24-11-10-19(8-6-17)9-7-18/h4-5,12H,2-3,6-11H2,1H3

• InChIKey:
• ZJKUFYKUEVNBLC-UHFFFAOYSA-N

• 1-(2-{2-[Bis(2-chloroethyl)amino]ethoxy}-5-nitrophenyl)butan-1-one, also known as 1-(2-{2-[Bis(2-chloroethyl)amino]ethoxy}-5-nitrophenyl)butan-1-one, is a useful research compound. Its molecular formula is C16H22Cl2N2O4 and its molecular weight is 377.3 g/mol. The purity is usually 95%.

2',3'-Dimethoxy-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898756-01-9

• Formula:
• C18H26O5

• InChI:
• InChI=1S/C18H26O5/c1-18(2)11-22-16(23-12-18)10-6-8-14(19)13-7-5-9-15(20-3)17(13)21-4/h5,7,9,16H,6,8,10-12H2,1-4H3

• InChIKey:
• KLLBIYSNVTUGFY-UHFFFAOYSA-N

• 2',3'-Dimethoxy-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C18H26O5 and its molecular weight is 322.4 g/mol. The purity is usually 95%.

N-(4-butylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 864856-01-9

• Formula:
• C20H21N3OS2

• InChI:
• InChI=1S/C20H21N3OS2/c1-2-3-7-15-10-12-17(13-11-15)21-18(24)14-25-20-22-19(23-26-20)16-8-5-4-6-9-16/h4-6,8-13H,2-3,7,14H2,1H3,(H,21,24)

• InChIKey:
• QMKMCBCIDQFGEK-UHFFFAOYSA-N

• N-(4-butylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C20H21N3OS2 and its molecular weight is 383.53. The purity is usually 95%.

N4,N4,N4',N4'-Tetra(naphthalen-1-yl)-[1,1'-biphenyl]-4,4'-diamine

In Stock

• CAS RN:
• 186256-01-9

• Formula:
• C52H36N2

• InChI:
• InChI=1S/C52H36N2/c1-5-21-45-39(13-1)17-9-25-49(45)53(50-26-10-18-40-14-2-6-22-46(40)50)43-33-29-37(30-34-43)38-31-35-44(36-32-38)54(51-27-11-19-41-15-3-7-23-47(41)51)52-28-12-20-42-16-4-8-24-48(42)52/h1-36H

• InChIKey:
• CLTPAQDLCMKBIS-UHFFFAOYSA-N

• N4,N4,N4',N4'-Tetra(naphthalen-1-yl)-[1,1'-biphenyl]-4,4'-diamine is a useful research compound. Its molecular formula is C52H36N2 and its molecular weight is 688.9 g/mol. The purity is usually 95%.

Amino(5-bromo-2-fluorophenyl)acetonitrile

In Stock

• CAS RN:
• 953756-01-9

• Formula:
• C8H6BrFN2

• InChI:
• InChI=1S/C8H6BrFN2/c9-5-1-2-7(10)6(3-5)8(12)4-11/h1-3,8H,12H2

• InChIKey:
• DLIDSWSMEQAQSA-UHFFFAOYSA-N

• Amino(5-bromo-2-fluorophenyl)acetonitrile is a useful research compound. Its molecular formula is C8H6BrFN2 and its molecular weight is 229.052. The purity is usually 95%.

Ethyl 2-(2,4-dichlorophenyl)-4-hydroxythiazole-5-carboxylate

In Stock

• CAS RN:
• 262856-01-9

• Formula:
• C12H9Cl2NO3S

• InChI:
• InChI=1S/C12H9Cl2NO3S/c1-2-18-12(17)9-10(16)15-11(19-9)7-4-3-6(13)5-8(7)14/h3-5,16H,2H2,1H3

• InChIKey:
• REQSKIDVCSYJER-UHFFFAOYSA-N

• 2-(2,4-dichlorophenyl)-5-[ethoxy(hydroxy)methylidene]-4-thiazolone is a dichlorobenzene.

(S)-Piperidine-3-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 851956-01-9

• Formula:
• C6H12ClNO2

• InChI:
• InChI=1S/C6H11NO2.ClH/c8-6(9)5-2-1-3-7-4-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m0./s1

• InChIKey:
• LRZWUDOLANRDSF-JEDNCBNOSA-N

• (S)-Piperidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C6H12ClNO2 and its molecular weight is 165.62 g/mol. The purity is usually 95%.

Propyl[(3,4,5-trimethoxyphenyl)methyl]amine hydrochloride

In Stock

• CAS RN:
• 1158256-01-9

• Formula:
• C13H22ClNO3

• InChI:
• InChI=1S/C13H21NO3.ClH/c1-5-6-14-9-10-7-11(15-2)13(17-4)12(8-10)16-3;/h7-8,14H,5-6,9H2,1-4H3;1H

• InChIKey:
• XYBIQTUTESUSOS-UHFFFAOYSA-N

• Propyl[(3,4,5-trimethoxyphenyl)methyl]amine hydrochloride is a useful research compound. Its molecular formula is C13H22ClNO3 and its molecular weight is 275.77 g/mol. The purity is usually 95%.

7-(thiophen-2-yl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide

In Stock

• CAS RN:
• 1705356-01-9

• Formula:
• C15H18N2OS3

• InChI:
• InChI=1S/C15H18N2OS3/c18-15(16-11-12-3-1-8-19-12)17-6-5-14(21-10-7-17)13-4-2-9-20-13/h1-4,8-9,14H,5-7,10-11H2,(H,16,18)

• InChIKey:
• XEOAJQZYJDFSRV-UHFFFAOYSA-N

• 7-(thiophen-2-yl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C15H18N2OS3 and its molecular weight is 338.5. The purity is usually 95%.

1-[(Benzyloxy)carbonyl]azepane-4-carboxylic acid

In Stock

• CAS RN:
• 1195256-01-9

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C15H19NO4/c17-14(18)13-7-4-9-16(10-8-13)15(19)20-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)

• InChIKey:
• JLWCNEUUHMLQAZ-UHFFFAOYSA-N

• 1-[(Benzyloxy)carbonyl]azepane-4-carboxylic acid is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.

1-(4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)-3-phenylpropan-1-one

In Stock

• CAS RN:
• 1797656-01-9

• Formula:
• C19H25N5O

• InChI:
• InChI=1S/C19H25N5O/c1-22(2)17-14-18(21-20-15-17)23-10-12-24(13-11-23)19(25)9-8-16-6-4-3-5-7-16/h3-7,14-15H,8-13H2,1-2H3

• InChIKey:
• QUBNMZAYIVQOLE-UHFFFAOYSA-N

• 1-(4-(5-(Dimethylamino)pyridazin-3-yl)piperazin-1-yl)-3-phenylpropan-1-one is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.

N-(2-Methyl-5-piperidin-1-ylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-01-9

• Formula:
• C15H20N2O

• InChI:
• InChI=1S/C15H20N2O/c1-3-15(18)16-14-11-13(8-7-12(14)2)17-9-5-4-6-10-17/h3,7-8,11H,1,4-6,9-10H2,2H3,(H,16,18)

• InChIKey:
• PNFRZBCOCOZJOW-UHFFFAOYSA-N

• N-(2-Methyl-5-piperidin-1-ylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C15H20N2O and its molecular weight is 244.338. The purity is usually 95%.

N-Methyl-2-(1-prop-2-enoylpiperidine-4-carbonyl)-3,4-dihydro-1H-isoquinoline-5-sulfonamide

Usually In Stock

• CAS RN:
• 2361856-01-9

• Formula:
• C19H25N3O4S

• InChI:
• InChI=1S/C19H25N3O4S/c1-3-18(23)21-10-7-14(8-11-21)19(24)22-12-9-16-15(13-22)5-4-6-17(16)27(25,26)20-2/h3-6,14,20H,1,7-13H2,2H3

• InChIKey:
• RXIFQWRWAMIKGT-UHFFFAOYSA-N

• N-Methyl-2-(1-prop-2-enoylpiperidine-4-carbonyl)-3,4-dihydro-1H-isoquinoline-5-sulfonamide is a useful research compound. Its molecular formula is C19H25N3O4S and its molecular weight is 391.49. The purity is usually 95%.